Cas no 478400-02-1 (methyl 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylate)

• Product Name: methyl 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylate
• CAS No: 478400-02-1
• MF: C₁₁H₇ClO₄S
• MW: 270.688881158829
• CID: 931451
• PubChem ID: 10880182
• Update Time: 2025-04-19

methyl 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylate
• methyl 7-chloro-1,3-dioxa-5-thia-s-indacene-6-carboxylate
• 478400-02-1
• SCHEMBL13659648
• DTXSID40446948

• Inchi： 1S/C11H7ClO4S/c1-14-11(13)10-9(12)5-2-6-7(16-4-15-6)3-8(5)17-10/h2-3H,4H2,1H3
• InChI Key： AJSYYVMAAHXWRV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC2C=C3C(=CC=21)OCO3

Computed Properties

• Exact Mass: 269.97500
• Monoisotopic Mass: 269.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 3.07000